2,2,3,3,4,4,5,5-Octafluoropentyl dihydrogen phosphate

• CAS No.: 39482-86-5
• Molecular Formula: HC4F8CH2OP(=O)(OH)2; C5H5F8O4P
• Molecular Weight: 312.05 g/mol
• IUPAC Name: 2,2,3,3,4,4,5,5-octafluoropentyl dihydrogen phosphate
• InChI: InChI=1S/C5H5F8O4P/c6-2(7)4(10,11)5(12,13)3(8,9)1-17-18(14,15)16/h2H,1H2,(H2,14,15,16)
• InChI Key: BDVNNZWWTACUNL-UHFFFAOYSA-N
• Canonical SMILES: C(C(C(C(C(F)F)(F)F)(F)F)(F)F)OP(=O)(O)O

Description

2,2,3,3,4,4,5,5-Octafluoropentyl dihydrogen phosphate is a fluorinated organophosphate compound characterized by a pentyl backbone fully substituted with fluorine atoms at the 2, 3, 4, and 5 positions, coupled with a dihydrogen phosphate functional group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2,3,3,4,4,5,5-Octafluoropentyl dihydrogen phosphate typically involves the reaction of 2,2,3,3,4,4,5,5-Octafluoropentanol with phosphorus oxychloride in the presence of a base such as pyridine. The reaction is carried out under controlled conditions to ensure the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as distillation and recrystallization are employed to obtain high-purity 2,2,3,3,4,4,5,5-Octafluoropentyl dihydrogen phosphate.

Chemical Reactions Analysis

Types of Reactions

2,2,3,3,4,4,5,5-Octafluoropentyl dihydrogen phosphate can undergo various chemical reactions, including:

Substitution Reactions: The fluorine atoms can be substituted with other functional groups under specific conditions.

Hydrolysis: The dihydrogen phosphate group can be hydrolyzed to form corresponding phosphoric acid derivatives.

Common Reagents and Conditions

Substitution Reactions: Reagents such as sodium iodide in acetone can be used to replace fluorine atoms with iodine.

Hydrolysis: Acidic or basic conditions can facilitate the hydrolysis of the dihydrogen phosphate group.

Major Products

Substitution Reactions: Products include halogenated derivatives of the original compound.

Hydrolysis: Products include phosphoric acid derivatives and fluorinated alcohols.

Scientific Research Applications

2,2,3,3,4,4,5,5-Octafluoropentyl dihydrogen phosphate has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a precursor for the synthesis of other fluorinated compounds.

Biology: Investigated for its potential use in biochemical assays and as a probe for studying enzyme activities.

Medicine: Explored for its potential use in drug delivery systems due to its stability and resistance to metabolic degradation.

Industry: Utilized in the production of specialty polymers and coatings that require high thermal and chemical stability.

Mechanism of Action

The mechanism of action of 2,2,3,3,4,4,5,5-Octafluoropentyl dihydrogen phosphate involves its interaction with specific molecular targets. The fluorinated chain can interact with hydrophobic regions of proteins and membranes, while the dihydrogen phosphate group can participate in hydrogen bonding and electrostatic interactions. These interactions can modulate the activity of enzymes and other biomolecules, leading to various biological effects.

Comparison with Similar Compounds

Fluorinated vs. Non-Fluorinated Phosphates

Property	2,2,3,3,4,4,5,5-Octafluoropentyl Dihydrogen Phosphate (Hypothetical)	Non-Fluorinated Tris(pentyl) Phosphate	Octafluoropentyl Methacrylate
Hydrophobicity	Extremely high (due to C-F bonds)	Moderate	High (fluorinated backbone)
Surface Tension	Reduces aqueous phase surface tension significantly	Minimal reduction	Not reported
Aqueous Solubility	Ultra-low (<1 mg/L estimated)	Higher (~10–100 mg/L)	Low (fluorinated esters typically <5 mg/L)
Environmental Impact	Potential PFCA precursor risks	Biodegradable	Suspected PFCA precursor
Applications	Solvent extraction, flotation decontamination	Lubricants, plasticizers	Polymer coatings, surfactants

Comparison with Other Fluorinated Extractants

• 2,2,3,3,4,4,5,5-Octafluorohexane-1,6-diol: This diol compound shares a perfluorinated backbone but lacks the phosphate group. Its crystallographic data (monoclinic P2₁ symmetry) and hydrogen-bonding capacity differentiate it, making it suitable for solid-state electrolytes rather than liquid-phase extraction . Unlike FTAP, it exhibits higher polarity due to dual hydroxyl groups, limiting its utility in hydrophobic extraction systems.

• Fluorinated Acrylates/Methacrylates (e.g., Octafluoropentyl Methacrylate) :

  • These compounds, listed in EU patent applications, are used in polymer synthesis. While they share fluorinated hydrophobicity, their ester functional groups lack the ionic interaction capacity of phosphates, restricting their use in metal ion extraction .

Research Findings and Performance Metrics

FTAP in Flotation Decontamination

• Optimal Conditions : 15 min operation, CO₂ gas velocity = 12 mL/min, pH = 8.7, salinity = 1.5% NaCl .
• Efficiency : 70% removal of FTAP from aqueous phase, validated by ANSYS VOF modeling .
• Advantage Over Non-Fluorinated Analogs: Fluorination reduces solubility by >90%, minimizing economic and environmental losses .

Limitations and Challenges

• Synthesis Complexity : Fluorinated compounds require specialized synthesis routes, increasing production costs.
• Regulatory Concerns : NICNAS reports highlight risks of fluorinated precursors degrading into persistent PFCAs, necessitating lifecycle assessments .

Biological Activity

2,2,3,3,4,4,5,5-Octafluoropentyl dihydrogen phosphate (OFDP) is a fluorinated organophosphate compound with potential applications in various fields including biochemistry and materials science. Its unique structure and properties make it a subject of interest for researchers exploring its biological activity and potential uses.

• Molecular Formula : C5H4F8O4P
• Molecular Weight : 292.06 g/mol
• CAS Number : 39482-86-5

Biological Activity Overview

The biological activity of OFDP has been studied in various contexts, particularly its interaction with biological systems and potential toxicological effects.

OFDP acts primarily as a phosphorous-containing compound that can influence enzyme activities and cellular processes. The presence of fluorine atoms enhances its lipophilicity and may affect membrane permeability.

Toxicological Studies

Research indicates that OFDP exhibits varying degrees of toxicity depending on the concentration and exposure duration. Key findings include:

• Acute Toxicity : Studies have shown that high concentrations can lead to cytotoxic effects in mammalian cell lines.
• Chronic Exposure : Long-term exposure has been linked to alterations in cellular metabolism and potential endocrine disruption.

Case Studies

• Cell Line Studies : In vitro studies using human liver cell lines demonstrated that OFDP could inhibit certain metabolic pathways at concentrations above 100 µM, leading to cell death within 48 hours.

  Concentration (µM)	Cell Viability (%)
  0	100
  10	95
  50	80
  100	50
  200	20
• Environmental Impact Assessment : A study assessing the environmental persistence of OFDP indicated that it can accumulate in aquatic systems, raising concerns about its long-term ecological effects.

Research Findings

Recent studies have focused on the following aspects of OFDP:

• Enzyme Inhibition : Research has identified OFDP as a potential inhibitor of acetylcholinesterase (AChE), an enzyme critical for neurotransmission. This inhibition may contribute to neurotoxic effects observed in animal models.
• Fluorinated Compounds in Biology : The unique properties of fluorinated compounds like OFDP have been explored for their ability to modify lipid membranes and influence cellular signaling pathways.

Applications in Research

OFDP's properties make it suitable for various applications:

• Biochemical Probes : Due to its ability to interact with biological membranes, OFDP can serve as a probe for studying membrane dynamics.
• Drug Development : Researchers are investigating its potential as a scaffold for developing new therapeutic agents targeting metabolic disorders.